Cas no 83338-21-0 (1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)-)

• Product Name: 1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)-
• CAS No: 83338-21-0
• MF: C₁₂H₁₂Cl₂N₂O₂
• MW: 287.141880989075
• CID: 673522
• PubChem ID: 13336818
• Update Time: 2025-04-19

1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)-
• 2-(2,4-dichlorophenyl)-3-imidazol-1-ylpropane-1,2-diol
• SCHEMBL9665470
• (-)-2-(2,4-dichlorophenyl)-1-(imidazol-1-yl)-2,3-propanediol
• 2-(2,4-dichlorophenyl)-1-(imidazol-1-yl)-2,3-propanediol
• 83338-21-0
• (+)-2-(2,4-dichlorophenyl)-1-(imidazol-1-yl)-2,3-propanediol
• MXAXKOYWAJJUON-UHFFFAOYSA-N
• DTXSID50537290
• 2-(2,4-Dichlorophenyl)-3-(1H-imidazol-1-yl)propane-1,2-diol

• Inchi： 1S/C12H12Cl2N2O2/c13-9-1-2-10(11(14)5-9)12(18,7-17)6-16-4-3-15-8-16/h1-5,8,17-18H,6-7H2
• InChI Key： MXAXKOYWAJJUON-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CO)(CN1C=NC=C1)O)Cl

Computed Properties

• Exact Mass: 286.0275830g/mol
• Monoisotopic Mass: 286.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.3Ų